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Abstract

15-Aminopentadecanoic acid is a bifunctional long-chain saturated fatty acid derivative that
has garnered significant interest in the fields of bioconjugation, drug delivery, and proteomics.
Its unique structure, featuring a terminal primary amine and a carboxylic acid, allows for
versatile chemical modifications and its use as a linker molecule to connect various bioactive
moieties. This technical guide provides a detailed overview of the chemical properties,
synthesis, and known applications of 15-aminopentadecanoic acid, with a focus on its role in
the development of novel therapeutic and diagnostic agents. While specific biological activities
of the unconjugated form are not extensively documented, this guide will also touch upon the
biological context of long-chain fatty acid uptake and the established biological roles of its
parent molecule, pentadecanoic acid, to provide a framework for potential future research.

Chemical and Physical Properties

15-Aminopentadecanoic acid is a C15 saturated fatty acid functionalized with a primary
amine at the omega position. This bifunctional nature is central to its utility in chemical
synthesis and bioconjugation.[1]

Quantitative Data
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A summary of the key physicochemical properties of 15-aminopentadecanoic acid and its
parent compound, pentadecanoic acid, is presented in Table 1. Data for 15-
aminopentadecanoic acid is limited, and therefore, some properties of pentadecanoic acid
are included for estimation purposes.

15- Pentadecanoic
Property Aminopentadecano Acid (for Source
ic Acid comparison)
Molecular Formula C15H31NO2 C15H3002 [2]
Molecular Weight 257.42 g/mol 242.40 g/mol [2]
CAS Number 17437-21-7 1002-84-2 [2]
Melting Point Not available 52.3-53°C [3114]
Boiling Point Not available 339 °C [4]
- ] Insoluble (0.00033
Water Solubility Not available [41[5]
g/L)
o ) Soluble in hot
Solubility in Organic ]
Not available methanol, ethanol, [41[6]
Solvents
DMSO, and DMF
pKa (Strongest Acidic)  Not available 4.95 [5]

Synthesis and Chemical Reactivity

The synthesis of long-chain amino acids like 15-aminopentadecanoic acid can be achieved
through various organic synthesis routes, often involving multi-step processes starting from
commercially available long-chain fatty acids or their derivatives.

General Synthesis Approach

A plausible synthetic route can be adapted from established methods for the synthesis of long-
chain amino acids.[7] One common strategy involves the following key steps:
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» Halogenation: The terminal methyl group of a 15-carbon fatty acid ester (e.g., methyl
pentadecanoate) is first functionalized, typically through bromination, to introduce a reactive
handle.

o Azide Substitution: The bromide is then displaced with an azide group (N3).
e Reduction: The azide group is subsequently reduced to a primary amine.

e Hydrolysis: Finally, the ester is hydrolyzed to yield the free carboxylic acid.

Experimental Protocol: Hypothetical Synthesis of 15-
Aminopentadecanoic Acid

The following is a generalized, hypothetical protocol based on standard organic chemistry
techniques for the synthesis of long-chain amino acids.

Step 1: Synthesis of Methyl 15-bromopentadecanoate

» 15-Hydroxypentadecanoic acid is treated with hydrobromic acid in the presence of a suitable
solvent and heated under reflux to yield 15-bromopentadecanoic acid.

» The resulting bromo acid is then esterified, for example, by reaction with methanol in the
presence of an acid catalyst, to produce methyl 15-bromopentadecanoate.

Step 2: Synthesis of Methyl 15-azidopentadecanoate

Methyl 15-bromopentadecanoate is dissolved in an appropriate solvent, such as
dimethylformamide (DMF).

Sodium azide is added in excess, and the mixture is heated to allow for the nucleophilic
substitution of the bromide with the azide group.

The reaction is monitored by thin-layer chromatography (TLC) until completion.

The product is isolated by extraction and purified by column chromatography.

Step 3: Synthesis of Methyl 15-aminopentadecanoate
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Methyl 15-azidopentadecanoate is dissolved in a solvent like methanol or ethanol.

A catalyst, such as palladium on carbon (Pd/C), is added.

The mixture is subjected to hydrogenation, either by bubbling hydrogen gas or using a
hydrogen donor like ammonium formate, to reduce the azide to a primary amine.

The catalyst is removed by filtration, and the solvent is evaporated to yield the amino ester.
Step 4: Synthesis of 15-Aminopentadecanoic acid (Final Product)

» Methyl 15-aminopentadecanoate is dissolved in a mixture of water and a co-solvent like
methanol.

» Abase, such as sodium hydroxide or lithium hydroxide, is added to hydrolyze the ester.
e The reaction is stirred at room temperature or gently heated until the hydrolysis is complete.

e The solution is then neutralized with an acid (e.g., HCI) to the isoelectric point of the amino
acid, causing the product to precipitate.

e The solid 15-aminopentadecanoic acid is collected by filtration, washed with cold water,
and dried under vacuum.

Chemical Reactivity and Use in Bioconjugation

The bifunctional nature of 15-aminopentadecanoic acid makes it a versatile linker.[8] The
primary amine is reactive towards activated esters (like NHS esters), isothiocyanates, and
other electrophiles, while the carboxylic acid can be activated to react with amines on other
molecules to form stable amide bonds.[8][9] This dual reactivity is exploited in the synthesis of
more complex molecules, such as Proteolysis Targeting Chimeras (PROTACS).[8][9][10][11]
[12]

Applications in Research and Drug Development

The primary application of 15-aminopentadecanoic acid is as a homobifunctional linker in
bioconjugation and chemical biology.
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PROTAC Linkers

15-Aminopentadecanoic acid and its derivatives are utilized as components of linkers in the
synthesis of PROTACSs.[8][9][10][11][12] PROTACSs are heterobifunctional molecules that
simultaneously bind to a target protein and an E3 ubiquitin ligase, leading to the ubiquitination
and subsequent degradation of the target protein by the proteasome. The length and
composition of the linker are critical for the efficacy of the PROTAC.

PROTAC mechanism of action.

Bioconjugation and Drug Delivery

The amine and carboxylic acid functionalities of 15-aminopentadecanoic acid allow for its
conjugation to a wide range of molecules, including proteins, peptides, antibodies, and
nanoparticles.[1] This can be used to improve the pharmacokinetic properties of drugs,
facilitate targeted drug delivery, or attach imaging agents for diagnostic purposes.

Bioactive Molecule Bifunctional Linker Targeting Moiety / Carrier Final Bioconjugate

—

Click to download full resolution via product page

General bioconjugation workflow.

Biological Context and Potential Significance

While there is a lack of specific studies on the biological activity of 15-aminopentadecanoic
acid itself, the behavior of long-chain fatty acids in biological systems provides a relevant
framework.

Cellular Uptake of Long-Chain Fatty Acids

Long-chain fatty acids are taken up by cells through both passive diffusion and protein-
mediated transport.[13][14][15][16] Key proteins involved in the facilitated transport of fatty
acids across the plasma membrane include fatty acid translocase (FAT/CD36), plasma
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membrane fatty acid-binding proteins (FABPpm), and fatty acid transport proteins (FATPS).[13]
[15][16] Once inside the cell, fatty acids are bound by cytoplasmic fatty acid-binding proteins
(FABPs) and transported to various organelles for metabolism or storage.[15][16] It is plausible
that 15-aminopentadecanoic acid, due to its long alkyl chain, could utilize these existing
pathways to enter cells.

Plasma Membrane

Extracellular Space

Protein-mediated Intracellular Space
rotein-mediate
Transport FAT/CD36, FATP, FABPpm
15-Aminopentadecanoic Acid = Gty -
(or s conjugate) - 15-Aminopentadecanoic Acid Bioconjugate Action
__________ . ]

Passive Diffusion

Click to download full resolution via product page

Cellular uptake of long-chain fatty acids.

Biological Activity of Pentadecanoic Acid (C15:0)

The parent molecule, pentadecanoic acid (C15:0), is an odd-chain saturated fatty acid found in
dairy fat and ruminant meat.[17] Studies have suggested that higher circulating levels of C15:0
may be associated with certain health benefits. It is important to note that these findings relate
to the unmodified fatty acid and cannot be directly extrapolated to 15-aminopentadecanoic
acid. The introduction of the polar amino group would significantly alter the molecule's
properties and biological interactions.

Conclusion

15-Aminopentadecanoic acid is a valuable chemical tool for researchers, scientists, and drug
development professionals. Its bifunctional nature makes it an ideal linker for the construction
of complex bioactive molecules, including PROTACs and targeted drug delivery systems. While
its intrinsic biological activity remains to be thoroughly investigated, its utility in bioconjugation
is well-established. Future research may explore the specific biological effects of this amino
acid and its derivatives, potentially opening new avenues for therapeutic and diagnostic
applications. The experimental protocols and conceptual diagrams provided in this guide offer a
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foundation for the synthesis and application of this versatile molecule in a variety of research
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 15-Aminopentadecanoic Acid | CAS:17437-21-7 | AxisPharm [axispharm.com]

e 2. 15-Amino-pentadecanoic acid 95% | CAS: 17437-21-7 | AChemBlock [achemblock.com]
» 3. Pentadecanoic Acid | C15H3002 | CID 13849 - PubChem [pubchem.ncbi.nim.nih.gov]

e 4. dev.usbio.net [dev.usbio.net]

e 5. Human Metabolome Database: Showing metabocard for Pentadecanoic acid
(HMDB0000826) [hmdb.ca]

e 6. cdn.caymanchem.com [cdn.caymanchem.com]

e 7. Amino Acid Based Synthesis of Chiral Long Chain Diamines and Tetramines [mdpi.com]
e 8. 15-Aminopentadecanoic Acid, 17437-21-7 | BroadPharm [broadpharm.com]

e 9. medchemexpress.com [medchemexpress.com]

e 10. N-Boc-15-aminopentadecanoic acid, 1661040-68-1 | BroadPharm [broadpharm.com]
e 11. medchemexpress.com [medchemexpress.com]

e 12. medchemexpress.com [medchemexpress.com]

o 13. Cellular fatty acid uptake is acutely regulated by membrane-associated fatty acid-binding
proteins - PubMed [pubmed.ncbi.nim.nih.gov]

e 14. Cellular uptake and intracellular trafficking of long chain fatty acids - PubMed
[pubmed.ncbi.nim.nih.gov]

e 15. Cellular Uptake, Metabolism and Sensing of Long-Chain Fatty Acids - PubMed
[pubmed.ncbi.nim.nih.gov]

e 16. imrpress.com [imrpress.com]

e 17. Pentadecylic acid - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3109634?utm_src=pdf-custom-synthesis
https://axispharm.com/product/15-aminopentadecanoic-acid/
https://www.achemblock.com/t94921-15-amino-pentadecanoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://dev.usbio.net/molecular-biology/019181/Pentadecanoic%20Acid/data-sheet
https://www.hmdb.ca/metabolites/HMDB0000826
https://www.hmdb.ca/metabolites/HMDB0000826
https://cdn.caymanchem.com/cdn/insert/17399.pdf
https://www.mdpi.com/1420-3049/7/10/767
https://broadpharm.com/product/bp-28233
https://www.medchemexpress.com/15-aminopentadecanoic-acid.html?locale=ko-KR
https://broadpharm.com/product/BP-28238
https://www.medchemexpress.com/n-boc-15-aminopentadecanoic-acid.html
https://www.medchemexpress.com/n-boc-15-aminopentadecanoic-acid.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/12324223/
https://pubmed.ncbi.nlm.nih.gov/12324223/
https://pubmed.ncbi.nlm.nih.gov/10428973/
https://pubmed.ncbi.nlm.nih.gov/10428973/
https://pubmed.ncbi.nlm.nih.gov/36722264/
https://pubmed.ncbi.nlm.nih.gov/36722264/
https://www.imrpress.com/journal/FBL/28/1/10.31083/j.fbl2801010
https://en.wikipedia.org/wiki/Pentadecylic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3109634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [15-Aminopentadecanoic Acid: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3109634#what-is-15-aminopentadecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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